Cas no 175172-61-9 (Poly(oxy-1,2-ethanediyl),a-(methylsulfonyl)-w-methoxy-)

• Product Name: Poly(oxy-1,2-ethanediyl),a-(methylsulfonyl)-w-methoxy-
• CAS No: 175172-61-9
• MF: C₄H₁₀O₄S
• MW: 154.184800624847
• MDL: MFCD03100948
• CID: 111854
• PubChem ID: 146293
• Update Time: 2025-04-18

Poly(oxy-1,2-ethanediyl),a-(methylsulfonyl)-w-methoxy- Chemical and Physical Properties

Names and Identifiers

• Poly(oxy-1,2-ethanediyl),a-(methylsulfonyl)-w-methoxy-
• Polyethylene glycol monomethyl ether methanesulfonate
• POLYETHYLENE GLYCOL 5'000 MONOMETHYL ETHER MESYLATE
• mono-methyl polyethylene glycol mesylate
• O-Mesyl-Oμ-methyl-polyethylene glycol, mono-Methyl polyethylene glycol mesylate
• poly(Ethyleneglycol)monomethylethermesylate,2000
• POLYETHYLENE GLYCOL 2'000 MONOMETHYL
• polyethylene glycol monomethyl ether mesylate
• mPEG-OMs
• MPEG-OMs, average M.W. 2,000
• MPEG-OMs, average M.W. 5,000
• MPEG-OMs, average M.W. 1,000
• MPEG-OMs, average M.W. 4,000
• MPEG-OMs, average M.W. 6,000
• MPEG-OMs, average M.W. 30,000
• MPEG-OMs, average M.W. 20,000
• MPEG-OMs, average M.W. 10,000
• mPEG-OMs, 95%, average M.W. 1,000
• 2-methoxyethyl mesylate
• FT-0659197
• 2-Methoxymethyl Methansulfonate
• DTXSID90167737
• 2-Methoxyethanol methanesulfonate
• Ethanol, 2-methoxy-, 1-methanesulfonate
• Poly(oxy-1,2-ethanediyl), alpha-(methylsulfonyl)-omega-methoxy-
• NS00025370
• CS-W018040
• Ethylene Glycol Monomethyl Ether Methanesulfonate
• F19933
• Ethanol, 2-methoxy-, methanesulfonate
• 2-Methoxyethyl methanesulfonate
• DS-4179
• MFCD03100948
• SCHEMBL263556
• MFCD02656401
• AM778
• 2-methoxyethylmethanesulfonate
• M1446
• EN300-7072323
• A810549
• 16427-44-4
• 2-methoxyethyl methane sulfonate
• SY055164
• 175172-61-9
• BCKAHDGFNHDQST-UHFFFAOYSA-N
• Methanesulfonic acid 2-methoxy-ethyl ester
• Methanesulfonic Acid 2-Methoxyethyl Ester
• AKOS015908692
• 605-354-5

• MDL： MFCD03100948
• Inchi： 1S/C4H10O4S/c1-7-3-4-8-9(2,5)6/h3-4H2,1-2H3
• InChI Key： BCKAHDGFNHDQST-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCCOC

Computed Properties

• Exact Mass: 154.02997997g/mol
• Monoisotopic Mass: 154.02997997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Melting Point: 58-61 °C

Poly(oxy-1,2-ethanediyl),a-(methylsulfonyl)-w-methoxy- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26